2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C7H11ClO
• Molecular Weight: 146.61 g/mol
• IUPAC Name: 2-chloro-3-propan-2-ylcyclopropane-1-carbaldehyde
• InChI: InChI=1S/C7H11ClO/c1-4(2)6-5(3-9)7(6)8/h3-7H,1-2H3
• InChI Key: WYSABFBUCNPOJB-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1C(C1Cl)C=O

Description

2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde (CAS 2060025-22-9) is a chiral cyclopropane derivative of interest in organic synthesis and medicinal chemistry research . Its molecular formula is C7H11ClO2, with a molecular weight of 162.614 g/mol . The structure incorporates a reactive aldehyde group and a chloro substituent on a strained cyclopropane ring, making it a valuable bifunctional synthetic building block . Cyclopropane rings are key motifs in pharmaceutical agents and natural products due to their ability to impart conformational restraint and metabolic stability . The aldehyde functionality is particularly versatile for further chemical transformations, including reductive amination to create novel amines, or condensation reactions to explore new chemical space for drug discovery . This compound is intended for research purposes only and is not meant for diagnostic or therapeutic use. Researchers can leverage this chemical as a precursor for developing more complex, stereodefined architectures .

Preparation Methods

Method Overview

This approach involves cyclopropanation of suitable alkenes bearing the desired substituents, typically using diazo compounds or carbene transfer reagents. The process is highly controlled to incorporate the propan-2-yl group and the chloro substituent at specific positions.

Typical Procedure

• Preparation of the alkene precursor : An alkene with the desired substituents, such as 2-alkenes bearing a propan-2-yl group , is synthesized or selected.
• Cyclopropanation reaction : Using diazomethane derivatives or transition metal catalysts (e.g., copper, rhodium), the alkene undergoes cyclopropanation.
• Functionalization : Post-cyclopropanation, selective halogenation introduces the chloro group at the appropriate position.

Example

A typical route involves:

Alkene precursor with substituents → Cyclopropanation via diazomethane or carbene transfer → Chlorination at the desired position

Functionalization of Cyclopropane Derivatives via Halogenation and Oxidation

Method Overview

This method starts with a cyclopropane core, which is functionalized through halogenation and oxidation steps to introduce the aldehyde group and the chloro substituent.

Step-by-step Process:

• Synthesis of cyclopropane core : Using known cyclopropanation reactions, such as Simmons–Smith or diazo-based methods, to generate a cyclopropane ring with an alkyl substituent.
• Chlorination : Selective halogenation at the 2-position using reagents like N-chlorosuccinimide (NCS) or chlorine gas under controlled conditions.
• Side-chain functionalization : Introduction of the propan-2-yl group via alkylation or addition reactions.
• Oxidation to aldehyde : Oxidize the primary alcohol or suitable precursor to form the carbaldehyde group, often using PCC (Pyridinium chlorochromate) or Swern oxidation.

Example

• Starting from cyclopropane-1-carboxylic acid derivatives , chlorination and subsequent reduction/oxidation steps yield the target compound.

Multi-step Synthesis via Halogenated Intermediates and Ring Closure

Method Overview

This approach involves constructing the cyclopropane ring with the desired substituents through intermediate halogenated compounds, followed by ring closure and aldehyde formation.

Procedure:

• Preparation of halogenated precursors : Synthesize halogenated alkyl halides, such as 2-chloro-3-alkyl halides , via halogenation of suitable precursors.
• Ring closure : Use intramolecular nucleophilic substitution or carbenoid-mediated cyclization to form the cyclopropane ring.
• Introduction of aldehyde : Oxidize the terminal alcohol or other suitable functional groups to generate the carbaldehyde .

Example

• Reacting chlorinated alkyl intermediates with diazo compounds or using Simmons–Smith reactions to generate the cyclopropane ring, followed by oxidation to aldehyde.

Data Table Summarizing Preparation Methods

Method	Starting Material	Key Reagents	Main Steps	Advantages	Limitations
Direct Cyclopropanation	Alkenes with substituents	Diazo compounds, transition metal catalysts	Cyclopropanation, halogenation	High regioselectivity	Requires specific precursors
Functionalization of Cyclopropanes	Cyclopropane derivatives	NCS, PCC, oxidants	Halogenation, oxidation	Precise control over substitution	Multi-step, moderate yields
Multi-step Ring Closure	Halogenated precursors	Carbenoids, halogenating agents	Ring closure, oxidation	Suitable for complex substitutions	Longer synthesis time

Notable Research Discoveries and Industrial Relevance

• Catalytic carbene transfer reactions have been optimized for regioselectivity, enabling the synthesis of substituted cyclopropanes with high yields and minimal by-products.
• Halogenation techniques utilizing N-chlorosuccinimide (NCS) or chlorine gas under controlled conditions have been refined for selective substitution on cyclopropane rings.
• Oxidation methods such as Swern or PCC oxidation are standard for converting alcohols to aldehydes, crucial for forming the cyclopropane-1-carbaldehyde moiety.

Chemical Reactions Analysis

Types of Reactions

2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents such as potassium permanganate or chromium trioxide.

Reduction: The aldehyde group can be reduced to a primary alcohol using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The chlorine atom can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in aqueous solution, room temperature

Reduction: Sodium borohydride in methanol, room temperature

Substitution: Ammonia in ethanol, reflux conditions

Major Products Formed

Oxidation: 2-Chloro-3-(propan-2-yl)cyclopropane-1-carboxylic acid

Reduction: 2-Chloro-3-(propan-2-yl)cyclopropane-1-methanol

Substitution: 2-Amino-3-(propan-2-yl)cyclopropane-1-carbaldehyde

Scientific Research Applications

2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde has several scientific research applications, including:

Chemistry: Used as an intermediate in the synthesis of complex organic molecules and pharmaceuticals.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and as a building block for drug development.

Industry: Utilized in the production of agrochemicals and specialty chemicals.

Mechanism of Action

The mechanism of action of 2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde involves its interaction with specific molecular targets and pathways. The aldehyde group can form covalent bonds with nucleophilic sites on proteins and enzymes, potentially altering their function. The chlorine atom and isopropyl group may also influence the compound’s reactivity and binding affinity.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Halogenated Cyclic Compounds: EMX and BMX-3 Analogs

lists halogenated furanones (e.g., EMX, BMX-3) and butenoic acids, which share chlorine substituents but differ in core structure and functional groups. Key comparisons include:

Property	2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde	EMX (Halofuranones)	BMX-3 (Nonhalogenated Aromatics)
Core Structure	Cyclopropane	Furanone (5-membered ring)	Furanone with dichloromethyl
Functional Groups	Aldehyde, chloro, isopropyl	Oxobutenoic acid, dichloromethyl	Hydroxy, chloro, dichloromethyl
Reactivity	High (ring strain + aldehyde)	Moderate (acidic protons)	Moderate (hydrogen bonding)
Potential Applications	Synthetic intermediate	Carcinogenicity studies	Toxicological research

The cyclopropane ring in the target compound confers greater strain-induced reactivity compared to the more stable furanone rings in EMX and BMX-3. The aldehyde group also differentiates its chemical behavior, enabling distinct reaction pathways such as condensation or reduction.

Chlorinated Linear Alkanes: 1,2,3-Trichloropropane

highlights 1,2,3-trichloropropane, a linear chlorinated alkane. Key contrasts include:

Property	2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde	1,2,3-Trichloropropane
Structure	Cyclopropane with aldehyde	Linear propane with three Cl
Chlorine Content	1 Cl atom	3 Cl atoms
Functional Groups	Aldehyde	None (non-polar)
Toxicity Profile	Not reported	High (volatile, carcinogenic)

However, its cyclopropane ring may pose unique toxicological risks due to metabolic activation of strained hydrocarbons.

Research Implications and Gaps

• Reactivity: The compound’s aldehyde and cyclopropane moieties make it more reactive than halogenated furanones or linear chlorinated alkanes.
• Toxicology: Chlorinated cyclic compounds in are linked to carcinogenicity studies , warranting further investigation into the target compound’s safety profile.
• Synthesis : Crystallographic methods like SHELXL could refine its structural details, aiding in application-specific optimization.

Future studies should prioritize experimental data on its physicochemical properties and biological activity to validate these hypotheses.

Biological Activity

2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde is a compound of interest due to its unique structural properties and potential biological activities. This article synthesizes available research findings, including mechanisms of action, biological effects, and case studies that illustrate its applications in various fields.

Chemical Structure and Properties

The compound features a cyclopropane ring, which is known to enhance biological activity through various mechanisms. The presence of the chloro and aldehyde functional groups contributes to its reactivity and interaction with biological systems.

Mechanisms of Biological Activity

Cyclopropane derivatives, including 2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde, exhibit diverse biological activities:

• Enzyme Inhibition : Cyclopropane derivatives can inhibit key enzymes involved in metabolic pathways. For instance, the compound may interact with enzymes through electrophilic addition or by forming stable adducts, leading to a loss of enzymatic activity .
• Antimicrobial Properties : Research has shown that compounds with cyclopropane structures can possess antimicrobial activity. This is attributed to their ability to disrupt cell wall synthesis or interfere with microbial metabolism .
• Neurochemical Effects : The compound may influence neurotransmitter systems, particularly through modulation of glutamate receptors, which are critical in synaptic transmission and memory formation .

Biological Activity Data

The following table summarizes some key findings related to the biological activity of 2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde and similar cyclopropane derivatives:

Activity Type	Mechanism	Reference
Enzyme Inhibition	Electrophilic attack on enzyme thiols
Antimicrobial	Disruption of bacterial cell wall
Neurotransmitter Modulation	Interaction with glutamate receptors

Case Study 1: Enzyme Inhibition

In a study examining the inhibition of aldehyde dehydrogenase (ALDH), it was found that 2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde effectively inhibited ALDH activity in vitro. This inhibition was linked to the formation of a stable enzyme-inhibitor complex, suggesting potential therapeutic applications in conditions where ALDH activity contributes to disease pathology.

Case Study 2: Antimicrobial Activity

Another study explored the antimicrobial properties of cyclopropane derivatives against various bacterial strains. The results indicated that compounds similar to 2-Chloro-3-(propan-2-yl)cyclopropane-1-carbaldehyde showed significant antibacterial activity, particularly against Gram-positive bacteria. The mechanism was hypothesized to involve interference with cell membrane integrity and metabolic processes.

Research Findings

Recent literature highlights the ongoing research into cyclopropane derivatives for drug development. The unique three-membered ring structure allows for modifications that can enhance potency and selectivity against specific biological targets. For instance, modifications at the cyclopropane ring have been shown to improve lipophilicity and permeability in cellular assays, indicating potential for increased bioavailability .